Cas no 850782-39-7 (2-{3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-ylamino}benzoic acid)

• Product Name: 2-{3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-ylamino}benzoic acid
• CAS No: 850782-39-7
• MF: C₂₃H₁₄N₄O₄
• MW: 410.38166475296
• CID: 6195085
• PubChem ID: 7125124
• Update Time: 2025-07-01

2-{3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-ylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-ylamino}benzoic acid
• Oprea1_009058
• F1273-0023
• 2-((3-(1H-benzo[d][1,2,3]triazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl)amino)benzoic acid
• 850782-39-7
• 2-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}benzoic acid
• 2-[[3-(benzotriazol-1-yl)-1,4-dioxonaphthalen-2-yl]amino]benzoic acid
• AKOS024604173

• Inchi： 1S/C23H14N4O4/c28-21-13-7-1-2-8-14(13)22(29)20(27-18-12-6-5-11-17(18)25-26-27)19(21)24-16-10-4-3-9-15(16)23(30)31/h1-12,24H,(H,30,31)
• InChI Key： JRIKZKUKMTWSSJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(=C1N1C2C=CC=CC=2N=N1)NC1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 410.10150494g/mol
• Monoisotopic Mass: 410.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones

Additional information on 2-{3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-ylamino}benzoic acid

Compound CAS No 850782-39-7: A Comprehensive Overview

The compound with CAS No 850782-39-7, known as 2-{3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-ylamino}benzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is notable for its complex structure, which incorporates a benzotriazole moiety and a naphthalene derivative, making it a versatile molecule with potential applications in drug development and advanced materials.

Recent studies have highlighted the unique properties of benzotriazole derivatives, particularly their ability to act as antioxidants and UV stabilizers. The integration of this functional group into the naphthalene backbone in CAS No 850782-39-7 enhances its photostability and electronic properties. Researchers have explored its potential as a component in high-performance polymers and coatings, where its UV resistance could significantly extend the lifespan of materials exposed to environmental stressors.

The synthesis of CAS No 850782-39-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzotriazole ring system and its subsequent coupling with the naphthalene derivative. This compound has been synthesized via both solution-phase and solid-phase methods, with recent advancements focusing on improving yield and purity through optimized reaction conditions.

In terms of pharmacological applications, CAS No 850782-39-7 has shown promise as a lead compound in the development of new drug candidates. Its structure suggests potential interactions with various biological targets, including enzymes involved in inflammatory pathways. Preclinical studies have demonstrated moderate anti-inflammatory activity, prompting further investigation into its therapeutic potential for conditions such as arthritis and neurodegenerative diseases.

The incorporation of benzoic acid functionality in this compound introduces additional chemical versatility. This group can participate in hydrogen bonding, enhancing the molecule's solubility and bioavailability. Researchers have explored its ability to form stable complexes with metal ions, which could be exploited in designing new contrast agents for medical imaging or catalysts for industrial processes.

From an environmental standpoint, the biodegradability and toxicity profiles of CAS No 850782-39-7 are currently under evaluation. Initial assessments suggest that it exhibits low toxicity to aquatic organisms, making it a candidate for eco-friendly applications. However, further studies are required to fully understand its impact on ecosystems and ensure sustainable use.

In conclusion, CAS No 850782-39-7 represents a cutting-edge compound with multifaceted applications across various scientific domains. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both academic research and industrial applications.